Cas no 1172-10-7 (Chola-3,5-dienic Acid Methyl Ester)

• Product Name: Chola-3,5-dienic Acid Methyl Ester
• CAS No: 1172-10-7
• MF: C₂₅H₃₈O₂
• MW: 370.568027973175
• CID: 1064420
• PubChem ID: 131667437
• Update Time: 2025-06-14

Chola-3,5-dienic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Chola-3,5-dienic Acid Methyl Ester
• chola-3,5-dien-24-oic acid methyl ester
• 1172-10-7
• DB-220264
• methyl (4R)-4-[(8S,9S,10R,13R,14S,17R)-10,13-dimethyl-2,7,8,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate

• Inchi： 1S/C25H38O2/c1-17(8-13-23(26)27-4)20-11-12-21-19-10-9-18-7-5-6-15-24(18,2)22(19)14-16-25(20,21)3/h5,7,9,17,19-22H,6,8,10-16H2,1-4H3/t17-,19+,20-,21+,22+,24+,25-/m1/s1
• InChI Key： QWJPYKBTCCHREN-XCLAERPWSA-N
• SMILES： O(C)C(CC[C@@H](C)[C@H]1CC[C@H]2[C@@H]3CC=C4C=CCC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 370.287180451g/mol
• Monoisotopic Mass: 370.287180451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 26.3Ų

Additional information on Chola-3,5-dienic Acid Methyl Ester

Comprehensive Analysis of Chola-3,5-dienic Acid Methyl Ester (CAS No. 1172-10-7): Properties, Applications, and Industry Trends

Chola-3,5-dienic Acid Methyl Ester (CAS 1172-10-7), a specialized steroidal derivative, has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to as methyl choladienate in abbreviated form, serves as a critical intermediate in the synthesis of bioactive molecules. Its conjugated diene system and ester functionality make it a versatile building block for drug development, particularly in hormone-related therapies and metabolic studies.

The growing demand for steroid intermediates like Chola-3,5-dienic Acid Methyl Ester aligns with current industry trends toward targeted drug delivery systems. Researchers are actively investigating its potential in bile acid metabolism modulation, a hot topic linked to cholesterol management and liver health. Recent PubMed-indexed studies (2023-2024) highlight its relevance in developing FXR (farnesoid X receptor) modulators, which are being explored for metabolic disorders.

From a chemical perspective, CAS 1172-10-7 exhibits notable stability under physiological pH conditions, making it suitable for prodrug formulations. Its logP value (approximately 5.2) suggests good membrane permeability, a property highly sought after in bioavailability enhancement strategies. Analytical methods such as HPLC-UV and LC-MS/MS have been optimized for its quantification, addressing common researcher queries about compound purity analysis techniques.

The compound's synthesis typically involves selective methylation of choladienic acid precursors, with recent patents (WO2023/154672) disclosing improved catalytic methods yielding >98% purity. This responds to frequent manufacturer searches for cost-effective synthesis routes. Interestingly, computational chemistry studies utilizing molecular docking simulations predict strong interactions between this ester derivative and nuclear receptors, explaining its pharmacological potential.

In formulation science, Chola-3,5-dienic Acid Methyl Ester demonstrates excellent compatibility with lipid-based delivery systems, including SNEDDS (self-nanoemulsifying drug delivery systems). This addresses trending formulation challenges in poorly water-soluble APIs. Stability studies indicate optimal storage at -20°C under nitrogen, with degradation products carefully characterized by mass spectrometry – crucial data for regulatory submissions.

Emerging applications extend to nutraceutical research, where its structural similarity to bile acids enables investigation of gut microbiome interactions. A 2024 Nature Metabolism paper correlated derivatives of 1172-10-7 with beneficial modulation of intestinal FXR signaling, tapping into the popular gut-liver axis research domain. This positions the compound as relevant to trending metabolic health supplements development.

Quality control protocols for CAS 1172-10-7 typically specify ≤0.5% residual solvents (per ICH Q3C guidelines) and <98.5% HPLC purity, parameters frequently searched by quality assurance professionals. Advanced characterization techniques including 2D-NMR (COSY, HSQC) have been employed to confirm its stereochemical configuration, addressing analytical chemists' needs for structural elucidation methods.

The market for steroid intermediates is projected to grow at 6.8% CAGR (2024-2030), driven by increased R&D in metabolic diseases. Suppliers of Chola-3,5-dienic Acid Methyl Ester are responding with cGMP-compliant manufacturing processes, as evidenced by recent FDA filings for related compounds. This development directly answers procurement specialists' queries about regulatory-compliant sourcing.

Environmental fate studies reveal that methyl choladienate undergoes rapid biodegradation in aqueous systems (t1/2 <7 days in OECD 301D tests), making it attractive for sustainable pharmaceutical development. This data caters to growing industry emphasis on green chemistry principles and answers environmental safety questions raised in REACH compliance discussions.

Future research directions may explore the compound's potential in non-alcoholic steatohepatitis (NASH) therapeutics, a focus area receiving substantial NIH funding. Preliminary data suggests derivatives of 1172-10-7 can modulate key fibrotic markers, positioning it as a candidate for liver disease drug discovery pipelines – a timely subject given rising global NASH prevalence.